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Compound of Interest

Compound Name: 1-Chlorooctadecane

Cat. No.: B165108

An In-depth Technical Guide to 1-Chlorooctadecane: Molecular Weight and Formula

This guide provides essential information regarding the molecular weight and chemical formula
of 1-Chlorooctadecane, tailored for researchers, scientists, and professionals in drug
development.

Chemical Identity and Properties

1-Chlorooctadecane, also known as octadecyl chloride, is a chlorinated hydrocarbon. It is a
key intermediate in various chemical syntheses.

Quantitative Molecular Data

The fundamental molecular properties of 1-Chlorooctadecane are summarized in the table
below. This data is critical for stoichiometric calculations in chemical reactions and for the
characterization of the compound.

Property Value Citations
Molecular Formula CisH37Cl [1112]
Molecular Weight 288.94 g/mol [3B1141[5]
Linear Formula CH3(CHz2)16CH2CI [3]
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Logical Relationship of Molecular Properties

The chemical name "1-Chlorooctadecane” directly informs its molecular structure, which in
turn determines its molecular formula and molecular weight. The following diagram illustrates
this logical flow.
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:
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Click to download full resolution via product page

Caption: Logical flow from chemical name to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Chlorooctadecane molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165108#1-chlorooctadecane-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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